Cas no 685823-54-5 (4-(trifluoromethyl)piperidin-1-amine)

• Product Name: 4-(trifluoromethyl)piperidin-1-amine
• CAS No: 685823-54-5
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• MDL: MFCD15526966
• CID: 5249086
• PubChem ID: 53418162
• Update Time: 2026-03-09

4-(trifluoromethyl)piperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinamine, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)piperidin-1-amine

• MDL： MFCD15526966
• Inchi： 1S/C6H11F3N2/c7-6(8,9)5-1-3-11(10)4-2-5/h5H,1-4,10H2
• InChI Key： KJRMCAKVXUCFRC-UHFFFAOYSA-N
• SMILES： N1(N)CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 168.08743285g/mol
• Monoisotopic Mass: 168.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(trifluoromethyl)piperidin-1-amine

Professional Introduction to 4-(trifluoromethyl)piperidin-1-amine (CAS No. 685823-54-5)

4-(trifluoromethyl)piperidin-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 685823-54-5, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of a trifluoromethyl group in its molecular structure imparts distinct electronic and steric effects, making it a valuable building block for the development of novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy in medicinal chemistry, as it can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorinated moieties into pharmacophores to enhance drug efficacy and pharmacokinetic profiles. The piperidine ring in 4-(trifluoromethyl)piperidin-1-amine contributes to its versatility, allowing for further functionalization and derivatization to create structurally diverse compounds.

Recent studies have highlighted the importance of 4-(trifluoromethyl)piperidin-1-amine in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential in creating kinase inhibitors, where the trifluoromethyl group enhances binding interactions with protein targets. Additionally, its application in designing G-protein coupled receptor (GPCR) modulators has shown promising results in preclinical studies. These findings underscore the compound's significance in modern drug discovery efforts.

The synthesis of 4-(trifluoromethyl)piperidin-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize its production. The compound's stability under various conditions makes it a reliable choice for further chemical modifications, facilitating the rapid development of novel derivatives.

In the context of current pharmaceutical research, 4-(trifluoromethyl)piperidin-1-amine has been utilized in the design of compounds targeting emerging therapeutic areas. For example, its structural framework has been adapted to develop potential treatments for neurological disorders, where the trifluoromethyl group plays a crucial role in modulating receptor activity. Furthermore, its role in antiviral and anticancer research is being actively investigated, with several preclinical candidates showing encouraging biological activity.

The compound's compatibility with high-throughput screening (HTS) platforms has also contributed to its widespread use in drug discovery programs. Its well-defined chemical properties allow for efficient integration into automated synthesis workflows, enabling rapid testing of numerous derivatives for biological activity. This capability has accelerated the identification of lead compounds for further optimization.

From a regulatory perspective, 4-(trifluoromethyl)piperidin-1-amine adheres to stringent quality control measures to ensure consistency and safety in pharmaceutical applications. Manufacturers must comply with Good Manufacturing Practices (GMP) to guarantee that the compound meets the required purity standards for clinical use. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate the complex landscape of pharmaceutical development.

The future prospects of 4-(trifluoromethyl)piperidin-1-amine are promising, with ongoing research exploring new synthetic routes and applications. Innovations in fluorine chemistry continue to expand the possibilities for incorporating this moiety into drug candidates, potentially leading to breakthroughs in treating challenging diseases. As our understanding of molecular interactions deepens, compounds like 4-(trifluoromethyl)piperidin-1-amine will remain indispensable tools in the quest for novel therapeutics.